Cas no 955-15-7 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzenesulfonamide)

• Product Name: 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzenesulfonamide
• CAS No: 955-15-7
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• MDL: MFCD00206073
• CID: 816389
• PubChem ID: 706169
• Update Time: 2025-04-19

4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 4-(3,5-DIMETHYL-PYRAZOL-1-YL)-BENZENESULFONAMIDE
• BDBM13067
• EN300-01205
• AB00118971-01
• 4-(3,5-dimethyl-pyrazol-1-yl)-benzenesulfonamide, AldrichCPR
• SR-01000641417-1
• Maybridge3_000577
• Cambridge id 6779609
• LeadQuest Compound 1
• Oprea1_064453
• SCHEMBL5698738
• HMS1432K05
• Oprea1_467430
• AKOS000113007
• DTXSID90351654
• CCG-19921
• CHEMBL332783
• 4-(3,5-dimethyl-1h-pyrazol-1-yl)benzenesulfonamide
• CS-0218518
• MFCD00206073
• 4-(3,5-dimethylpyrazol-1-yl)benzenesulfonamide
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonamide
• 955-15-7
• IDI1_011964
• Z50145668
• LS-10992
• NS00017296
• 4-(3,5-Dimethyl-pyrazol-1-yl)benzenesulfonamide
• ALBB-030672
• G37185
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzenesulfonamide

• MDL： MFCD00206073
• Inchi： 1S/C11H13N3O2S/c1-8-7-9(2)14(13-8)10-3-5-11(6-4-10)17(12,15)16/h3-7H,1-2H3,(H2,12,15,16)
• InChI Key： BJJWJFXXXQZNIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C)=CC(C)=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 251.072847
• Monoisotopic Mass: 251.072847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4
• XLogP3: 1.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 243-245 °C
• Boiling Point: 432.7±47.0 °C at 760 mmHg
• Flash Point: 215.5±29.3 °C
• Refractive Index: 1.643
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles